Cas no 2229442-63-9 (tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2229442-63-9
• MF: C₁₁H₁₉N₅O₄
• MW: 285.299661874771
• CID: 6105403
• PubChem ID: 165682767
• Update Time: 2025-08-03

tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate
• 2229442-63-9
• tert-butyl N-[2-amino-3-(3-nitro-1H-pyrazol-4-yl)propyl]carbamate
• EN300-1884489

• Inchi： 1S/C11H19N5O4/c1-11(2,3)20-10(17)13-6-8(12)4-7-5-14-15-9(7)16(18)19/h5,8H,4,6,12H2,1-3H3,(H,13,17)(H,14,15)
• InChI Key： RCBRZVMLVCXDBX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=NNC=1[N+](=O)[O-])N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.14370410g/mol
• Monoisotopic Mass: 285.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 139Ų

Additional information on tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2229442-63-9 and Product Name: Tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate

The compound with the CAS number 2229442-63-9 and the product name tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety, an amino group, and a nitro-substituted pyrazole ring, which contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the 3-nitro-1H-pyrazol-4-yl group in this compound is particularly noteworthy, as nitro-substituted pyrazoles have been extensively studied for their pharmacological properties. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The nitro group can be further modified or reduced under specific conditions, allowing for fine-tuning of the compound's biological profile.

The tert-butyl carbamate group in the molecular structure serves multiple purposes. It not only enhances the stability of the compound but also provides a site for further chemical modification. This versatility makes it an attractive scaffold for synthesizing analogs with improved pharmacokinetic properties. Additionally, the amino group present in the compound can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. These interactions are fundamental to the compound's efficacy as a potential therapeutic agent.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The structural features of tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate make it a promising candidate for such applications. For instance, the nitro-pyrazole moiety has been shown to interact with various enzymes, including kinases and phosphodiesterases, which are key players in signal transduction pathways. By modulating these pathways, this compound could potentially disrupt disease progression at a molecular level.

Moreover, advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound towards target proteins with high accuracy. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead structures. The integration of experimental data with computational predictions has led to more efficient drug discovery processes, reducing the time and cost associated with developing novel therapeutics.

The synthesis of tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors, followed by functional group transformations such as nitration and carbamate formation. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

One of the most significant challenges in medicinal chemistry is achieving selectivity—that is, designing compounds that interact specifically with target molecules while minimizing off-target effects. The unique structural features of this compound contribute to its selectivity by providing precise interactions with biological targets. For example, the size and electronic properties of the nitro-pyrazole ring allow it to fit into specific binding pockets on enzymes or receptors, while avoiding similar sites on other proteins.

Recent clinical trials have demonstrated promising results with similar nitro-substituted heterocyclic compounds in treating various diseases. These studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of such molecules, guiding future development efforts. While further research is needed to fully understand the potential of tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-yl)propylcarbamate, early findings suggest that it may offer significant therapeutic benefits.

The role of collaboration between academic institutions and pharmaceutical companies cannot be overstated in advancing drug discovery initiatives like this one. Such partnerships facilitate access to cutting-edge technologies, expertise, and resources necessary for successful development. By leveraging these collaborations, researchers can accelerate their efforts toward bringing new treatments to patients who need them most.

In conclusion,tert-butyl N-2-amino-3-(3-nitro-1H-pyrazol-4-y]propylcarbamate represents a compelling example of how innovative chemical design can lead to novel therapeutic agents with significant potential for treating human diseases. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry research. As our understanding of disease mechanisms continues to evolve so too will our ability to develop targeted therapies based on compounds like this one.